Cas no 1361583-65-4 (3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl)

• Product Name: 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl
• CAS No: 1361583-65-4
• MF: C₁₃H₇BrCl₄
• MW: 384.910679101944
• CID: 4991230
• Update Time: 2025-07-21

3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H7BrCl4/c14-6-7-1-8(3-9(15)2-7)13-11(17)4-10(16)5-12(13)18/h1-5H,6H2
• InChI Key： STTGGVQDZNSHJJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)C1C(=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl

Introduction to 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl (CAS No. 1361583-65-4)

The compound 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl, identified by the CAS number 1361583-65-4, is a specialized organic molecule with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative features a bromomethyl substituent at the 3' position and multiple chlorine atoms at positions 2, 4, 6, and 5', making it a versatile intermediate for synthesizing various bioactive molecules.

Structurally, the biphenyl core provides a rigid aromatic system that enhances the compound's stability and reactivity, while the bromomethyl group serves as a reactive handle for further functionalization. The presence of four chlorine atoms introduces electron-withdrawing effects, which can influence the electronic properties and interactions of the molecule. Such structural features make 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl a valuable building block in the development of novel compounds targeting diverse biological pathways.

In recent years, researchers have been exploring the potential applications of halogenated biphenyl derivatives in medicinal chemistry. The chlorinated structure of 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl not only enhances its solubility in organic solvents but also improves its binding affinity to biological targets. This has led to its incorporation in the synthesis of small-molecule inhibitors and probes for studying enzyme mechanisms and cellular processes.

One of the most promising areas of research involving 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl is its use as a precursor in the development of antiviral and anticancer agents. The bromomethyl group allows for facile introduction of nucleophilic functionalities, enabling the construction of complex molecular architectures. For instance, researchers have utilized this compound to synthesize protease inhibitors that exhibit potent activity against viral proteases, offering potential therapeutic benefits in combating infectious diseases.

Additionally, the electron-deficient nature of 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl makes it an attractive candidate for developing photoactive materials. By incorporating this compound into photochemical systems, scientists aim to create novel light-sensitive agents for applications in photodynamic therapy and optogenetics. The chlorine substituents further enhance its photochemical properties by modulating electron delocalization and excited-state stability.

The synthesis of 3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by selective bromination at the 3' position. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and selectivity.

In conclusion,3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl (CAS No. 1361583-65-4) is a multifunctional compound with significant potential in pharmaceutical and materials science applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it a cornerstone in modern drug discovery and molecular engineering. As research continues to uncover new applications for this compound,3'-(Bromomethyl)-2,4,6,5'-tetrachlorobiphenyl is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.